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Compound of Interest

Compound Name:

Butyl[(2-

fluorophenyl)methyl]amine

hydrochloride

CAS No.: 1049773-05-8

Cat. No.: B2938632

Get Quote

In the dynamic field of drug discovery and development, fluorinated phenylalkylamines

represent a class of compounds with significant potential. The strategic incorporation of fluorine

atoms into molecular scaffolds can profoundly influence key pharmacological parameters,

including metabolic stability, binding affinity, and bioavailability. This guide focuses on Butyl[(2-
fluorophenyl)methyl]amine hydrochloride, a specific member of this promising class.

A crucial first step in the characterization of any chemical entity is the assignment of a

Chemical Abstracts Service (CAS) number. However, for Butyl[(2-fluorophenyl)methyl]amine
hydrochloride, a definitive CAS number is not readily found in public databases. This

ambiguity underscores the compound's status as a novel or less-common research chemical.

This guide is structured to provide researchers, scientists, and drug development professionals

with a comprehensive technical overview, leveraging data from structurally similar and well-

characterized analogs. By examining the properties, synthesis, and handling of these closely

related compounds, we can establish a robust foundational understanding to inform the
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synthesis, characterization, and potential application of Butyl[(2-fluorophenyl)methyl]amine
hydrochloride.

Compound Identification and Structural Analogs
The precise identification of a chemical compound is paramount for reproducible research.

While the target compound lacks a specific assigned CAS number, we can infer many of its

properties by studying its close structural relatives. The following table provides a comparative

overview of Butyl[(2-fluorophenyl)methyl]amine hydrochloride and its key analogs.

Identifier

Butyl[(2-

fluorophenyl)

methyl]amin

e

Hydrochlorid

e (Target)

amine

hydrochlorid

e[1]

butyl[(2-

chloro-6-

fluorophenyl)

methyl]amin

e[2][3]

[1-(2-

Fluorophenyl

)cyclobutyl]

methanamin

e

hydrochlorid

e[4]

(3-

Fluorophenyl

)methanami

ne

Hydrochlorid

e[5]

CAS Number Not Assigned
1158194-34-

3
893610-81-6

1228879-43-

3
658-25-3

Molecular

Formula
C₁₁H₁₇ClFN C₁₀H₁₃ClFN C₁₁H₁₅ClFN C₁₁H₁₅ClFN C₇H₉ClFN

Molecular

Weight

~217.71

g/mol
201.67 g/mol 231.72 g/mol 215.70 g/mol 161.60 g/mol

Structure

C=CCNCC1=

CC=CC=C1F.

Cl

Note: The molecular formula and weight for the target compound are calculated based on its

chemical structure.

Anticipated Physicochemical Properties
Based on the known characteristics of similar amine hydrochlorides, we can anticipate the

following properties for Butyl[(2-fluorophenyl)methyl]amine hydrochloride. These
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estimations provide a valuable starting point for experimental design and handling protocols.

Property
Expected Value /

Characteristic

Rationale / Basis for

Estimation

Physical State Crystalline solid

Amine hydrochlorides are

typically crystalline solids at

room temperature.[1]

Appearance White to off-white solid

Common appearance for

similar compounds like

benzylamine hydrochloride.[6]

[7]

Solubility
Soluble in polar solvents (e.g.,

water, methanol, ethanol)

The hydrochloride salt form

enhances solubility in polar

solvents.[1]

Melting Point Likely >100°C
Typical for similar amine

hydrochlorides.[1]

Hygroscopicity Likely hygroscopic

Many amine hydrochlorides,

such as benzylamine

hydrochloride, are known to be

hygroscopic.[8][9]

Synthesis Pathway: Reductive Amination
The most direct and widely utilized method for the synthesis of N-alkylated benzylamines is

reductive amination.[10] This one-pot reaction is highly efficient and versatile, making it the

logical choice for preparing Butyl[(2-fluorophenyl)methyl]amine hydrochloride from 2-

fluorobenzaldehyde and butylamine.[11]

The reaction proceeds in two main stages: the formation of an imine intermediate from the

aldehyde and amine, followed by the in-situ reduction of the imine to the desired secondary

amine. The choice of reducing agent is critical and depends on the specific substrates and

desired reaction conditions.[11][12]
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Step 1: Imine Formation

Step 2: Reduction

Step 3: Salt Formation

2-Fluorobenzaldehyde

Imine Intermediate

Reaction

Butylamine

Reaction

Reducing Agent

In-situ reduction

Free Amine

HCl

Acidification

Final Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of Butyl[(2-fluorophenyl)methyl]amine
hydrochloride.

Experimental Protocol: Reductive Amination
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This protocol provides a generalized procedure. The choice of solvent and reducing agent may

require optimization.

Materials:

2-Fluorobenzaldehyde

Butylamine

Reducing agent (e.g., Sodium triacetoxyborohydride (NaBH(OAc)₃), Sodium

cyanoborohydride (NaBH₃CN), or Sodium borohydride (NaBH₄))

Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Methanol)

Hydrochloric acid (e.g., 2M solution in diethyl ether or as HCl gas)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-fluorobenzaldehyde (1.0 eq) in the chosen anhydrous solvent.

Amine Addition: Add butylamine (1.0-1.2 eq) to the solution. Stir the mixture at room

temperature for 30-60 minutes to facilitate imine formation. The reaction may be gently

heated if starting materials are less reactive.[13]

Reduction:

Using NaBH(OAc)₃: Add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the

mixture. This reagent is mild and can be added at the beginning of the reaction if desired.

[12]

Using NaBH₃CN: This reagent is effective at a slightly acidic pH. A catalytic amount of

acetic acid can be added to the imine solution before the portion-wise addition of sodium

cyanoborohydride (1.2-1.5 eq).[11]
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Using NaBH₄: Ensure imine formation is complete before adding sodium borohydride (1.2-

1.5 eq) portion-wise, as it can also reduce the starting aldehyde.[12]

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)

or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is

consumed.

Work-up: Quench the reaction by slowly adding water or a saturated aqueous solution of

ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl

acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to obtain the crude free amine.

Purification of Free Amine: The crude product can be purified by column chromatography on

silica gel if necessary.

Hydrochloride Salt Formation: Dissolve the purified free amine in a minimal amount of a

suitable solvent (e.g., diethyl ether or ethyl acetate). Add a solution of hydrochloric acid (1.0

eq) dropwise with stirring. The hydrochloride salt will typically precipitate out of the solution.

Isolation: Collect the solid precipitate by filtration, wash with a small amount of cold solvent,

and dry under vacuum to yield the final Butyl[(2-fluorophenyl)methyl]amine
hydrochloride.

Analytical Characterization
A suite of analytical techniques is essential for the structural confirmation and purity

assessment of the synthesized compound.

High-Performance Liquid Chromatography (HPLC): HPLC with a photodiode-array (PDA)

detector is a standard method for determining the purity of the final compound and for

monitoring reaction progress.[14][15]

Mass Spectrometry (MS): Coupled with either gas chromatography (GC-MS) or liquid

chromatography (LC-MS), this technique is used to confirm the molecular weight of the

synthesized compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR are

indispensable for the unambiguous structural elucidation of the molecule, confirming the

connectivity of atoms and the presence of the fluorine substituent.

Elemental Analysis: For fluorinated compounds, specialized methods may be required for

accurate elemental analysis. Techniques like high-resolution molecular absorption

spectrometry can be employed for the determination of fluorine content.[16][17]

Safety, Handling, and Storage
While specific toxicological data for Butyl[(2-fluorophenyl)methyl]amine hydrochloride is

not available, the safety precautions for analogous benzylamine hydrochlorides should be

strictly followed.[6][7][8]

Potential Hazards:

Harmful if swallowed.[18]

Causes skin irritation and potentially severe eye damage.[7][9][18]

May cause respiratory irritation.[7][18]

Recommended Precautions:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[6] Ensure that eyewash stations and safety showers are readily accessible.[18]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[6]

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[6]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[6]

Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust.[18] Wash

hands thoroughly after handling.[6]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[6] As

many amine hydrochlorides are hygroscopic, storage under an inert atmosphere may be

necessary to prevent moisture absorption.[8][9]

Potential Applications in Research and Drug
Development
Substituted phenylalkylamines are privileged scaffolds in medicinal chemistry, forming the core

of numerous therapeutic agents. The introduction of a fluorine atom at the ortho-position of the

phenyl ring in Butyl[(2-fluorophenyl)methyl]amine hydrochloride is expected to confer

unique properties relevant to drug design:

Modulation of Basicity: The electron-withdrawing nature of the fluorine atom can influence

the pKa of the amine, which in turn can affect its interaction with biological targets and its

pharmacokinetic profile.

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, and its presence can

block sites of metabolism, potentially increasing the half-life of a drug candidate.

Conformational Control: The ortho-fluoro substituent can induce a specific conformation of

the molecule, which may lead to enhanced binding affinity and selectivity for a particular

receptor or enzyme.

Building Block for Novel Therapeutics: This compound can serve as a valuable intermediate

in the synthesis of more complex molecules for a variety of therapeutic areas, including

neuroscience, oncology, and infectious diseases.[14]

Conclusion
Butyl[(2-fluorophenyl)methyl]amine hydrochloride stands as a compound of interest for

researchers in synthetic and medicinal chemistry. While the absence of a dedicated CAS

number highlights its novelty, a robust framework for its synthesis, characterization, and safe

handling can be confidently established by leveraging the extensive knowledge available for its

structural analogs. The principles and protocols outlined in this guide provide a solid foundation

for scientists and drug development professionals to explore the potential of this and other

novel fluorinated phenylalkylamines in their research endeavors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pim-resources.coleparmer.com/sds/44991.pdf
https://store.apolloscientific.co.uk/storage/msds/OR27725_msds.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b22984?userType=undefined
https://www.benchchem.com/product/b2938632/docs?utm_src=pdf-body#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.chemimpex.com/fr/products/23464
https://www.benchchem.com/product/b2938632/docs?utm_src=pdf-body#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2938632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Apollo Scientific. Benzylamine hydrochloride Safety Data Sheet.

Cole-Parmer. Material Safety Data Sheet - Benzylamine hydrochloride, 99%.

Santa Cruz Biotechnology. Benzylamine hydrochloride Safety Data Sheet.

Sigma-Aldrich. [1-(2-Fluorophenyl)cyclobutyl]methanamine hydrochloride.

Sigma-Aldrich. O-benzylhydroxylamine hydrochloride SAFETY DATA SHEET.

Fisher Scientific. Benzylamine hydrochloride SAFETY DATA SHEET.

Organic Chemistry Portal. Reductive Amination - Common Conditions.

Key Organics. Butyl-[1-(2-chloro-6-fluorophenyl)methylidine]amine.

BenchChem. Application Note: A Detailed Protocol for Reductive Amination Using

Butylamine and a Carbonyl Compound.

Sigma-Aldrich. N-benzyl-1-(4-fluorophenyl)methanamine hydrochloride.

Sigma-Aldrich. Application Note – Reductive Amination.

Chem-Impex. [2-(4-Fluorophenyl)phenyl]methylamine hydrochloride.

Vulcanchem. amine hydrochloride.

Yakubovich, A. et al. (2020).

ResearchGate. Aldehyde not reacting in reductive amination reaction, thoughts?.

Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic
Laboratory.

ChemicalBook. 893610-81-6(butyl[(2-chloro-6-fluorophenyl)methyl]amine) Product

Description.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2938632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Semantic Scholar. Determination of psychotropic phenylalkylamine derivatives in biological

matrices by high-performance liquid chromatography with photodiode-array detection.

PubMed. Evaluation of analytical methods for fluorine in biological and related materials.

MDPI. Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-

nitrophenyl).

NSF PAR. Fluorine-Selective Post-Plasma Chemical Ionization for Enhanced Elemental

Detection of Fluorochemicals.

Sigma-Aldrich. 4-Fluorobenzylamine 0.97 (4-Fluorophenyl)methanamine.

Fisher Scientific. 4-Fluorobenzylamine SAFETY DATA SHEET.

Cayman Chemical. 2-Methylamino-1-phenylbutane (hydrochloride) (CAS 84952-63-6).

Artola, M. et al. (2019). Structure–Activity Studies of N‐Butyl‐1‐deoxynojirimycin (NB‐DNJ)
Analogues: Discovery of Potent and Selective Aminocyclopentitol Inhibitors of GBA1 and
GBA2. Chemistry – A European Journal.

PubChem. (3-Fluorophenyl)Methanamine Hydrochloride.

MDPI. An Improved Methodology for Determination of Fluorine in Biological Samples Using

High-Resolution Molecular Absorption Spectrometry via Gallium Fluorine Formation in a

Graphite Furnace.

Google Patents. The synthetic method of 2,4 difluoro benzene methanamines.

Quick Company. An Improved Process For The Synthesis Of 4 Fluoro A [2 Methyl L

Oxopropyl] Y Oxo NB Diphenylbenzene Butanamide.

Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b2938632?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2938632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. [(2-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride (1158194-34-3) for sale
[vulcanchem.com]

2. keyorganics.net [keyorganics.net]

3. 893610-81-6 CAS MSDS (butyl[(2-chloro-6-fluorophenyl)methyl]amine) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

4. [1-(2-Fluorophenyl)cyclobutyl]methanamine hydrochloride | 1228879-43-3
[sigmaaldrich.com]

5. (3-Fluorophenyl)Methanamine Hydrochloride | C7H9ClFN | CID 49795968 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

9. sigmaaldrich.com [sigmaaldrich.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. pdf.benchchem.com [pdf.benchchem.com]

12. Reductive Amination - Common Conditions [commonorganicchemistry.com]

13. researchgate.net [researchgate.net]

14. chemimpex.com [chemimpex.com]

15. semanticscholar.org [semanticscholar.org]

16. Evaluation of analytical methods for fluorine in biological and related materials - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. An Improved Methodology for Determination of Fluorine in Biological Samples Using
High-Resolution Molecular Absorption Spectrometry via Gallium Fluorine Formation in a
Graphite Furnace [mdpi.com]

18. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: Navigating the Landscape of Novel
Fluorinated Phenylalkylamines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2938632/docs#introduction-navigating-the-
landscape-of-novel-fluorinated-phenylalkylamines]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.vulcanchem.com/product/vc2068466
https://www.vulcanchem.com/product/vc2068466
https://www.keyorganics.net/butyl-1-2-chloro-6-fluorophenylmethylidineamine-945408-07-1-c11h13clfn.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01789045.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01789045.aspx
https://www.sigmaaldrich.com/GB/en/product/combiblocksinc/com448620079
https://www.sigmaaldrich.com/GB/en/product/combiblocksinc/com448620079
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorophenyl_Methanamine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorophenyl_Methanamine-Hydrochloride
https://pim-resources.coleparmer.com/sds/44991.pdf
https://datasheets.scbt.com/sc-239324.pdf
https://store.apolloscientific.co.uk/storage/msds/OR27725_msds.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b22984?userType=undefined
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/385/350/synple2-application-note-reductive-amination.pdf
https://pdf.benchchem.com/146/Application_Note_A_Detailed_Protocol_for_Reductive_Amination_Using_Butylamine_and_a_Carbonyl_Compound.pdf
https://commonorganicchemistry.com/Rxn_Pages/Reductive_Amination/Reductive_Amination_Index.htm
https://www.researchgate.net/post/Aldehyde_not_reacting_in_reductive_amination_reaction_thoughts
https://www.chemimpex.com/fr/products/23464
https://www.semanticscholar.org/paper/Determination-of-psychotropic-phenylalkylamine-in-Helmlin-Brenneisen/13220e837f6f0aee2ee449cb0d3c6b301f326f80
https://pubmed.ncbi.nlm.nih.gov/2179310/
https://pubmed.ncbi.nlm.nih.gov/2179310/
https://www.mdpi.com/2076-3417/11/12/5493
https://www.mdpi.com/2076-3417/11/12/5493
https://www.mdpi.com/2076-3417/11/12/5493
https://www.fishersci.com/store/msds?partNumber=AC200540050&productDescription=BENZYLAMINE+HYDROCHLORIDE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b2938632/docs#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/product/b2938632/docs#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/product/b2938632/docs#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/product/b2938632/docs#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2938632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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